2-{[(4-fluorophenyl)sulfanyl]methyl}-1H-isoindole-1,3(2H)-dione

• Molecular Formula: C15H10FNO2S
• Molecular Weight: 287.31 g/mol
• IUPAC Name: 2-[(4-fluorophenyl)sulfanylmethyl]isoindole-1,3-dione
• InChI: InChI=1S/C15H10FNO2S/c16-10-5-7-11(8-6-10)20-9-17-14(18)12-3-1-2-4-13(12)15(17)19/h1-8H,9H2
• InChI Key: KIDRTDBTMJLDKA-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CSC3=CC=C(C=C3)F

Description

2-{[(4-fluorophenyl)sulfanyl]methyl}-1H-isoindole-1,3(2H)-dione is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as FMI, and its chemical formula is C16H10FNO2S. The purpose of

Mechanism of Action

The mechanism of action of 2-{[(4-fluorophenyl)sulfanyl]methyl}-1H-isoindole-1,3(2H)-dione is not fully understood. However, studies have suggested that FMI exerts its pharmacological effects by inhibiting various molecular targets such as cyclooxygenase-2 (COX-2), histone deacetylases (HDACs), and phosphodiesterases (PDEs). FMI has also been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. FMI has been shown to reduce inflammation by inhibiting the production of prostaglandins and cytokines. FMI has also been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In addition, FMI has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[(4-fluorophenyl)sulfanyl]methyl}-1H-isoindole-1,3(2H)-dione in lab experiments include its high potency, selectivity, and low toxicity. FMI is also relatively easy to synthesize, which makes it an attractive compound for medicinal chemistry research. However, one limitation of using FMI in lab experiments is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 2-{[(4-fluorophenyl)sulfanyl]methyl}-1H-isoindole-1,3(2H)-dione. One area of research is the development of FMI derivatives with improved pharmacological properties. Another area of research is the investigation of FMI as a potential therapeutic agent for other neurological disorders such as Huntington's disease and multiple sclerosis. Additionally, FMI could be further studied as a fluorescent probe for bioimaging applications.
In conclusion, this compound is a chemical compound that has shown promising results in various fields of scientific research. Its potential applications in medicinal chemistry, bioimaging, and neurological disorders make it an attractive compound for future research. Further studies are needed to fully understand the mechanism of action and optimize its pharmacological properties.

Synthesis Methods

The synthesis of 2-{[(4-fluorophenyl)sulfanyl]methyl}-1H-isoindole-1,3(2H)-dione involves a multi-step process. The first step involves the reaction of 4-fluorobenzaldehyde with thioacetic acid to form 4-fluorobenzaldehyde thioacetal. The second step involves the reaction of 4-fluorobenzaldehyde thioacetal with phthalic anhydride to form this compound. This synthesis method has been optimized to produce high yields of FMI.

Scientific Research Applications

2-{[(4-fluorophenyl)sulfanyl]methyl}-1H-isoindole-1,3(2H)-dione has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, FMI has been investigated for its anti-inflammatory, anti-cancer, and anti-viral properties. FMI has also been studied as a potential therapeutic agent for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. In addition, FMI has been investigated for its potential use as a fluorescent probe in bioimaging.